Cas no 899735-68-3 (N,1-bis(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N,1-bis(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899735-68-3
• MF: C₁₆H₁₅N₃OS₂
• MW: 329.43980050087
• CID: 5486252
• Update Time: 2025-07-14

N,1-bis(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,1-dithiophen-2-yl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• N,1-bis(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C16H15N3OS2/c20-16(17-14-6-3-11-22-14)19-9-8-18-7-1-4-12(18)15(19)13-5-2-10-21-13/h1-7,10-11,15H,8-9H2,(H,17,20)
• InChI Key： HPLWYRQUSGGVIE-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1SC=CC=1)=O)C2C1SC=CC=1

Additional information on N,1-bis(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Comprehensive Overview of N,1-bis(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899735-68-3)

The compound N,1-bis(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899735-68-3) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and materials science. This molecule combines thiophene and pyrrolopyrazine moieties, which are known for their electron-rich properties and versatility in synthetic chemistry. Researchers are particularly interested in its role as a building block for pharmaceutical intermediates and organic electronic materials, aligning with the growing demand for innovative drug candidates and sustainable materials.

One of the key reasons for the rising interest in N,1-bis(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide is its potential in drug discovery. The thiophene rings in its structure are often associated with bioactive molecules, making it a promising scaffold for targeting various diseases. Recent studies have explored its derivatives for anticancer, antiviral, and anti-inflammatory activities, addressing some of the most pressing health challenges today. For instance, the search for novel small-molecule inhibitors has led to increased scrutiny of such compounds, especially in the context of personalized medicine and targeted therapies.

In addition to its pharmaceutical potential, CAS No. 899735-68-3 is also relevant in the field of organic electronics. The thiophene and pyrrolopyrazine units contribute to its conjugated system, which is essential for charge transport in materials like organic semiconductors and OLEDs (organic light-emitting diodes). With the global push toward green energy and sustainable technologies, researchers are investigating how such compounds can enhance the efficiency of flexible electronics and solar cells. This aligns with the increasing popularity of searches related to renewable energy materials and next-generation electronics.

The synthesis of N,1-bis(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide typically involves multi-step reactions, including cyclization and amide coupling strategies. These methods are often optimized for high yield and scalability, which are critical for industrial applications. Chemists are also exploring catalytic and microwave-assisted techniques to improve the efficiency of its production, reflecting the broader trend toward green chemistry and process optimization in synthetic organic chemistry.

From a commercial perspective, the demand for CAS No. 899735-68-3 is driven by its utility in high-value applications. Suppliers and manufacturers often highlight its purity and stability, which are crucial for research and development. The compound is frequently listed in catalogs specializing in fine chemicals and custom synthesis, catering to academic institutions, pharmaceutical companies, and material science laboratories. This underscores its importance in the chemical supply chain and its role in advancing cutting-edge research.

In conclusion, N,1-bis(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899735-68-3) represents a fascinating intersection of medicinal chemistry and materials science. Its unique structure and versatile applications make it a subject of ongoing research, particularly in areas like drug development and organic electronics. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovation, addressing both current and future challenges in these fields.